Cas no 1266675-59-5 (3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid)

3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid structure

1266675-59-5 structure

Product Name:3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid

CAS No:1266675-59-5

MF:C₁₃H₁₁NO₃S₂

MW:293.361340761185

CID:5955071

PubChem ID:1416315

Update Time:2024-11-07

3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid
- (Z)-3-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)propanoic acid
- 3-Thiazolidinepropanoic acid, 4-oxo-5-(phenylmethylene)-2-thioxo-, (5Z)-
- HMS1416E13
- BDBM50198885
- SCHEMBL22971853
- 3-[(5Z)-5-benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid
- 3-[(5Z)-4-OXO-5-(PHENYLMETHYLIDENE)-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]PROPANOIC ACID
- CHEMBL3967264
- AKOS000351086
- SR-03000001799-1
- Z44356554
- F0385-0056
- SR-03000001799
- 3-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
- 1266675-59-5
- STK397037
- Inchi： 1S/C13H11NO3S2/c15-11(16)6-7-14-12(17)10(19-13(14)18)8-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,15,16)/b10-8-
- InChI Key： MGSYHFSSOOVWOY-NTMALXAHSA-N
- SMILES： S1/C(=C\C2=CC=CC=C2)/C(=O)N(CCC(O)=O)C1=S

Computed Properties

Exact Mass: 293.01803556g/mol
Monoisotopic Mass: 293.01803556g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 428
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 115Å²

Experimental Properties

Density: 1.49±0.1 g/cm3(Predicted)
Boiling Point: 493.6±55.0 °C(Predicted)
pka: 4.30±0.10(Predicted)

3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0385-0056-2μmol	3-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid	1266675-59-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0385-0056-5μmol	3-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid	1266675-59-5	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0385-0056-10μmol	3-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid	1266675-59-5	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0385-0056-20μmol	3-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid	1266675-59-5	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0385-0056-1mg	3-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid	1266675-59-5	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0385-0056-2mg	3-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid	1266675-59-5	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0385-0056-3mg	3-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid	1266675-59-5	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0385-0056-4mg	3-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid	1266675-59-5	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0385-0056-5mg	3-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid	1266675-59-5	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0385-0056-10mg	3-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid	1266675-59-5	90%+	10mg	$79.0	2023-05-17